Cas no 953075-89-3 ((2-ethyl-6-methylphenyl)boronic acid)
953075-89-3 structure
Product Name:(2-ethyl-6-methylphenyl)boronic acid
CAS No:953075-89-3
MF:C9H13BO2
MW:164.009322881699
MDL:MFCD27976108
CID:4672479
PubChem ID:57437318
Update Time:2024-10-25
(2-ethyl-6-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-6-methylphenylboronic acid
- (2-ethyl-6-methylphenyl)boronic acid
- QDSUHZPUFWHFNI-UHFFFAOYSA-N
- (2-ethyl-6-methyl-phenyl)boronic acid
- 953075-89-3
- CS-0343254
- Z1939439004
- EN300-25095562
- AKOS027384136
- (2-ethyl-6-methylphenyl)boronicacid
- SCHEMBL466434
-
- MDL： MFCD27976108
- Inchi： 1S/C9H13BO2/c1-3-8-6-4-5-7(2)9(8)10(11)12/h4-6,11-12H,3H2,1-2H3
- InChI Key： QDSUHZPUFWHFNI-UHFFFAOYSA-N
- SMILES： OB(C1C(C)=CC=CC=1CC)O
Computed Properties
- Exact Mass: 164.1008598g/mol
- Monoisotopic Mass: 164.1008598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
(2-ethyl-6-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122079-1g |
(2-Ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 97% | 1g |
$665.60 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0994840-5g |
2-ethyl-6-methylphenylboronic acid |
953075-89-3 | 95% | 5g |
$750 | 2024-08-02 | |
| Enamine | EN300-25095562-0.05g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 0.05g |
$209.0 | 2024-06-19 | |
| Enamine | EN300-25095562-0.1g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 0.1g |
$312.0 | 2024-06-19 | |
| Enamine | EN300-25095562-0.25g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 0.25g |
$444.0 | 2024-06-19 | |
| Enamine | EN300-25095562-0.5g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 0.5g |
$702.0 | 2024-06-19 | |
| Enamine | EN300-25095562-1.0g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 1.0g |
$900.0 | 2024-06-19 | |
| Enamine | EN300-25095562-2.5g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 2.5g |
$1763.0 | 2024-06-19 | |
| Enamine | EN300-25095562-5.0g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 5.0g |
$2608.0 | 2024-06-19 | |
| Enamine | EN300-25095562-10.0g |
(2-ethyl-6-methylphenyl)boronic acid |
953075-89-3 | 95% | 10.0g |
$3868.0 | 2024-06-19 |
(2-ethyl-6-methylphenyl)boronic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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